Mutagenicity Reduction by Chlorine Substitution in Nitroazobenzene Disperse Dyes: A Class-Level Inference for the 3-Chloro Isomer
In a direct head-to-head comparison of two structurally matched nitroazobenzene disperse dyes, the presence of a chlorine substituent in Disperse Red 13 (2-chloro isomer) reduced the mutagenic potency in the Salmonella/microsome assay by approximately 14-fold relative to Disperse Red 1, which lacks the chlorine substituent but is otherwise identical in core structure [1]. Although no peer-reviewed mutagenicity data exist specifically for the 3-chloro isomer (CAS 68938-63-6), the established class principle—that a chlorine substituent ortho to the azo linkage attenuates mutagenic activity in this scaffold—supports the inference that the 3-chloro isomer may similarly exhibit reduced mutagenic potential relative to non-chlorinated analogs such as Disperse Red 1 [1]. The target compound is listed on the U.S. EPA TSCA Inventory, confirming its status as a commercial chemical substance used in commerce [2].
| Evidence Dimension | Salmonella mutagenicity (Ames test, frame-shift mutations) |
|---|---|
| Target Compound Data | No direct experimental data available for 3-chloro isomer (CAS 68938-63-6) |
| Comparator Or Baseline | Disperse Red 13 (2-chloro isomer) showed ~14-fold lower mutagenicity vs. Disperse Red 1 (chlorine-free); Disperse Red 1 was the most potent among Disperse Red 1, Disperse Orange 1, and Disperse Red 13. |
| Quantified Difference | ~14-fold reduction in mutagenic potency attributed to chlorine substituent (class principle) |
| Conditions | Salmonella typhimurium strains TA98 and YG1041, with and without S9 metabolic activation |
Why This Matters
For procurement decisions where mutagenic risk is a regulatory or safety concern (e.g., textile dye formulation, environmental discharge assessment), selection of a chlorine-bearing isomer may offer a quantifiable toxicological advantage over non-chlorinated analogs.
- [1] Ferraz, E.R.A.; Umbuzeiro, G.A.; de-Almeida, G.; Caloto-Oliveira, A.; Chequer, F.M.D.; Zanoni, M.V.B.; Dorta, D.J.; Oliveira, D.P. Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test. Environ. Toxicol. 2011, 26(5), 489–497. View Source
- [2] U.S. EPA, Substance Registry Services. Ethanol, 2-[[3-chloro-4-[2-(4-nitrophenyl)diazenyl]phenyl]ethylamino]- (CAS 68938-63-6). Comptox DTXSID: DTXSID90887600. Accessed May 2026. View Source
